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Compound of Interest

Compound Name: Tin tetrabutanolate

Cat. No.: B1143417 Get Quote

Note on Chemical Identity: The query specified "Tin tetrabutanolate." However, extensive

chemical database searches indicate that the likely intended compound is Tetrabutyl titanate

(CAS No. 5593-70-4), also known as titanium(IV) butoxide. This document pertains to the

proper disposal of Tetrabutyl titanate.

Tetrabutyl titanate is a reactive organometallic compound commonly used in industrial

applications and research, particularly in materials science.[1][2] Due to its reactivity, proper

handling and disposal are critical to ensure laboratory safety and environmental protection.

This guide provides detailed procedures for the safe disposal of Tetrabutyl titanate waste.

Immediate Safety and Handling Precautions
Before handling Tetrabutyl titanate, it is imperative to consult the Safety Data Sheet (SDS). Key

safety precautions include:

Personal Protective Equipment (PPE): Always wear chemical-resistant gloves (e.g., nitrile),

safety goggles, and a lab coat. Work should be conducted in a well-ventilated fume hood.

Moisture Sensitivity: Tetrabutyl titanate is highly sensitive to moisture and will react with

water, including atmospheric humidity, to produce flammable butanol and titanium dioxide.[3]

[4] Always handle under an inert atmosphere (e.g., nitrogen or argon) and use dry glassware

and equipment.

Incompatibilities: Avoid contact with water, strong oxidizing agents, and strong acids.[3][5]
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Spill Response: In the event of a spill, absorb the material with a non-combustible, inert

absorbent such as sand or vermiculite. Do not use water.[6] Collect the absorbed material

using non-sparking tools and place it in a sealed container for disposal.[6][7]

Quantitative Safety Data
The following table summarizes key quantitative data for Tetrabutyl titanate.

Property Value

Molecular Formula C16H36O4Ti

Molecular Weight 340.32 g/mol

Boiling Point 206 °C at 10 mmHg

Melting Point -55 °C

Flash Point 55 °F (12.8 °C)

Density 1.00 g/mL at 20 °C

Vapor Pressure 5.6 hPa at 20 °C

Explosive Limits 2.0 - 12.0 %(V)

Step-by-Step Disposal Protocol
The disposal of chemical waste is regulated and must be performed in compliance with local,

state, and federal guidelines.

Experimental Protocol for Neutralization of Small Quantities:

For small residual amounts of Tetrabutyl titanate (e.g., cleaning of glassware), a controlled

hydrolysis can be performed.

Preparation: Conduct the procedure in a functioning chemical fume hood. Have an

appropriate fire extinguisher readily available. Wear all required PPE.

Inerting the Reaction Vessel: Place the contaminated glassware or container in a larger,

clean, dry vessel (a beaker or flask) under an inert atmosphere if possible.
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Slow Addition of a Protic Solvent: Slowly add a dry, protic solvent such as ethanol or

isopropanol to the container with the Tetrabutyl titanate residue. This will initiate a controlled

alcoholysis.

Controlled Hydrolysis: Once the initial reaction has subsided, slowly add a mixture of ethanol

and water (e.g., a 1:1 mixture) dropwise while stirring. Be prepared for a mild exothermic

reaction and the formation of a precipitate (titanium dioxide).

Neutralization and Final Disposal: After the reaction is complete and the mixture has cooled

to room temperature, check the pH of the solution. Neutralize with a dilute acid or base if

necessary. The resulting mixture, primarily containing butanol, ethanol, water, and titanium

dioxide, should be collected in a properly labeled hazardous waste container for pickup by

your institution's environmental health and safety (EHS) office.

For Larger Quantities and Unused Product:

Unused or larger quantities of Tetrabutyl titanate should not be neutralized in the lab.

Containerize: Ensure the original container is tightly sealed. If the container is compromised,

place it within a larger, compatible, and properly labeled secondary container.

Labeling: Label the container clearly as "Hazardous Waste: Tetrabutyl titanate" and include

any other required information as per your institution's EHS guidelines.

Storage: Store the waste container in a designated, well-ventilated hazardous waste

accumulation area, away from incompatible materials.

Disposal Request: Arrange for pickup and disposal through your institution's EHS office.

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Tetrabutyl titanate.
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Caption: Decision workflow for Tetrabutyl titanate disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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